4-Chloro-3,5-dimethylthiophenol

• IUPAC Name: 4-chloro-3,5-dimethylbenzenethiol
• InChI: InChI=1S/C8H9ClS/c1-5-3-7(10)4-6(2)8(5)9/h3-4,10H,1-2H3
• InChI Key: SORNZNZXLHKPPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)S
• Molecular Formula: C8H9ClS
• Molecular Weight: 172.68 g/mol
• CAS No.: 150729-72-9

Description

4-Chloro-3,5-dimethylphenol, also known as 4-Chloro-3,5-xylenol or PCMX, is a compound used in various applications. It is typically used as an antimicrobial agent.

Synthesis Analysis

4-Chloro-3,5-dimethylphenol can be synthesized by treating 3,5-dimethylphenol with chlorine or sulfuryl chloride (SO2Cl2).

Molecular Structure Analysis

The molecular formula of 4-Chloro-3,5-dimethylphenol is C8H9ClO. It has a molecular weight of 156.61.

Physical and Chemical Properties Analysis

4-Chloro-3,5-dimethylphenol is a solid substance with an aromatic odor. It has a melting point range of 112-117°C and a boiling point of 246°C. It has a density of 0.67 g/cm3.

Mechanism of Action

As an antiseptic and disinfectant, 4-Chloro-3,5-dimethylphenol works by disrupting the cell wall of bacteria due to its phenolic nature. It is most effective against Gram-positive bacteria.

Safety and Hazards

4-Chloro-3,5-dimethylphenol is harmful if swallowed and can cause skin irritation, serious eye irritation, and may cause an allergic skin reaction. It is also very toxic to aquatic life with long-lasting effects.